![molecular formula C12H15BrN2O2 B7511579 N-(3-bromophenyl)-4-hydroxypiperidine-1-carboxamide](/img/structure/B7511579.png)
N-(3-bromophenyl)-4-hydroxypiperidine-1-carboxamide
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Overview
Description
N-(3-bromophenyl)-4-hydroxypiperidine-1-carboxamide, also known as BRL-52537, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This molecule belongs to the piperidine class of compounds and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In
Mechanism of Action
N-(3-bromophenyl)-4-hydroxypiperidine-1-carboxamide inhibits the activity of the 5-lipoxygenase enzyme by binding to its active site and preventing the conversion of arachidonic acid to leukotrienes. This mechanism of action has been confirmed by X-ray crystallography studies, which have shown that this compound binds to the enzyme in a reversible and competitive manner. This inhibition of leukotriene biosynthesis leads to a reduction in inflammation and has potential therapeutic applications in various diseases.
Biochemical and Physiological Effects
This compound has been shown to have potent anti-inflammatory effects in various in vitro and in vivo studies. It has been found to reduce the production of leukotrienes and other inflammatory mediators in human cells and animal models. This compound has also been shown to reduce airway inflammation and hyperresponsiveness in animal models of asthma and COPD. Additionally, this compound has been found to have a good safety profile and low toxicity in preclinical studies.
Advantages and Limitations for Lab Experiments
N-(3-bromophenyl)-4-hydroxypiperidine-1-carboxamide has several advantages for laboratory experiments. It is a highly selective inhibitor of the 5-lipoxygenase enzyme, which allows for the specific targeting of this pathway in inflammatory diseases. This compound has also been shown to have good solubility and stability in various experimental conditions. However, one limitation of this compound is its relatively low potency compared to other 5-lipoxygenase inhibitors. This may limit its effectiveness in certain experimental settings.
Future Directions
There are several future directions for research on N-(3-bromophenyl)-4-hydroxypiperidine-1-carboxamide. One area of interest is the potential use of this compound in combination with other anti-inflammatory agents for the treatment of inflammatory diseases. Another area of interest is the development of more potent and selective 5-lipoxygenase inhibitors based on the structure of this compound. Additionally, further studies are needed to investigate the safety and efficacy of this compound in human clinical trials.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research for its potential therapeutic applications in inflammatory diseases. Its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments have been studied extensively. Future research on this compound may lead to the development of new treatments for inflammatory diseases and other conditions.
Synthesis Methods
The synthesis of N-(3-bromophenyl)-4-hydroxypiperidine-1-carboxamide involves a series of chemical reactions that start with the reaction of 3-bromophenylacetonitrile with 2,6-lutidine to form an intermediate compound. This intermediate is then reacted with hydroxylamine to form the corresponding oxime, which is subsequently reduced with sodium borohydride to give the final product, this compound. The purity of the compound can be determined by HPLC analysis, and its structure can be confirmed by NMR spectroscopy.
Scientific Research Applications
N-(3-bromophenyl)-4-hydroxypiperidine-1-carboxamide has been studied for its potential therapeutic applications in various scientific research fields. It has been found to be a potent and selective inhibitor of the human 5-lipoxygenase enzyme, which is involved in the biosynthesis of leukotrienes, a group of inflammatory mediators. This compound has also been studied for its potential use in the treatment of asthma, chronic obstructive pulmonary disease (COPD), and other inflammatory diseases.
properties
IUPAC Name |
N-(3-bromophenyl)-4-hydroxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2O2/c13-9-2-1-3-10(8-9)14-12(17)15-6-4-11(16)5-7-15/h1-3,8,11,16H,4-7H2,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCLRAYKEPDYFFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)C(=O)NC2=CC(=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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